Cas no 896058-43-8 (3-{(4-chlorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine)

• Product Name: 3-{(4-chlorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine
• CAS No: 896058-43-8
• MF: C₁₆H₁₂ClN₃S
• MW: 313.804580688477
• CID: 5515469
• Update Time: 2025-06-11

3-{(4-chlorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[(4-chlorophenyl)methylsulfanyl]-6-pyridin-3-ylpyridazine
• 3-{(4-chlorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine

• Inchi： 1S/C16H12ClN3S/c17-14-5-3-12(4-6-14)11-21-16-8-7-15(19-20-16)13-2-1-9-18-10-13/h1-10H,11H2
• InChI Key： BNQFTHSENRSCHW-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=C(Cl)C=C2)=NN=C(C2=CC=CN=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 3-{(4-chlorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine

Introduction to 3-{(4-chlorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine (CAS No. 896058-43-8)

3-{(4-chlorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine, with the CAS number 896058-43-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The unique structural features of this molecule, including the chlorophenyl and pyridine substituents, contribute to its diverse biological activities and make it a promising candidate for further research and development.

The chemical structure of 3-{(4-chlorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine consists of a pyridazine core with a methylsulfanyl group attached to the 3-position and a pyridine ring at the 6-position. The presence of the chlorophenyl group at the 4-position of the phenyl ring adds additional complexity and functionality to the molecule. These structural elements collectively influence the compound's pharmacological properties, including its solubility, stability, and interaction with biological targets.

Recent studies have explored the potential therapeutic applications of 3-{(4-chlorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine. One notable area of research is its anti-inflammatory activity. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 3-{(4-chlorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine could be a valuable candidate for the treatment of inflammatory diseases, including arthritis and asthma.

In addition to its anti-inflammatory properties, 3-{(4-chlorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of cell cycle progression and induction of apoptosis. These findings highlight the potential of 3-{(4-chlorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine as a lead compound for the development of novel anticancer agents.

The pharmacokinetic profile of 3-{(4-chlorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine has also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability, which are crucial factors for drug development. Additionally, toxicological evaluations have indicated that 3-{(4-chlorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine has a low toxicity profile at therapeutic doses, further supporting its potential as a safe and effective therapeutic agent.

To further elucidate the biological activities and mechanisms of action of 3-{(4-chlorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine, ongoing research is focusing on structure-activity relationship (SAR) studies. These studies aim to identify key structural modifications that can enhance the potency and selectivity of the compound while minimizing potential side effects. By systematically varying the substituents on the pyridazine core and evaluating their impact on biological activity, researchers hope to optimize the properties of this promising lead compound.

In conclusion, 3-{(4-chlorophenyl)methylsulfanyl}-6-(pyridin-3-yl)pyridazine (CAS No. 896058-43-8) is a multifaceted compound with significant potential in various therapeutic areas. Its anti-inflammatory and antiproliferative activities, combined with favorable pharmacokinetic properties and low toxicity, make it an attractive candidate for further preclinical and clinical development. As research in this field continues to advance, it is anticipated that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.